
improving the efficiency of americium
purification processes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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CAS No.: 7440-35-9

Cat. No.: B1195910

Get Quote

Technical Support Center: Americium
Purification Processes
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working on

improving the efficiency of americium purification processes.

Frequently Asked Questions (FAQs)
Q1: What are the most common challenges in americium purification?

The primary challenges in americium purification stem from its chemical similarity to other

elements present in source materials, particularly curium and lanthanides.[1][2][3] Key

difficulties include:

Separation from Curium (Cm) and Lanthanides (Ln): Americium, curium, and trivalent

lanthanides exhibit very similar ionic radii and chemical properties, making their separation a

significant challenge.[1][3]
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Third-Phase Formation: In solvent extraction processes, the formation of a third, often

gelatinous, phase can occur, which complicates the separation process and can lead to loss

of material.[4]

Radiolytic and Hydrolytic Stability of Extractants: The high radioactivity of americium and the

harsh acidic conditions can degrade the organic extractants used in separation processes,

reducing their efficiency over time.[3]

Oxidation State Instability: While exploiting higher oxidation states of americium can

facilitate separation, maintaining americium in a stable higher oxidation state long enough

for extraction can be difficult.[2][5][6]

Q2: How can I improve the separation of americium from curium and lanthanides?

Several strategies can be employed to enhance the separation of americium from curium and

lanthanides:

Solvent Extraction with Selective Ligands: Utilizing organic-soluble complexing agents that

show selectivity for americium over curium and lanthanides is a common approach. For

instance, the AmSel (Americium Selective Extraction) process uses hydrophilic SO3-Ph-

BTPhen or SO3-Ph-BTBP to selectively strip americium from an organic phase containing

co-extracted actinides and lanthanides.[7]

Oxidation State Control: Americium can be oxidized to higher oxidation states (V or VI),

which have different chemical properties from the trivalent curium and lanthanides, enabling

separation.[5][6] A novel strategy involves stabilizing pentavalent americium (Am(V)) in a

biphasic extraction system, leading to very high separation factors.[5]

Extraction Chromatography: Resins like TEVA can be used to separate americium from

lanthanides. In one method, americium and curium are retained on the resin from a

thiocyanate solution, while lanthanides pass through.[8][9]

Q3: What causes third-phase formation in solvent extraction and how can it be prevented?

Third-phase formation in solvent extraction, particularly when using extractants like TODGA

(N,N,N′,N′-tetraoctyl diglycolamide) in hydrocarbon diluents, is a known issue that can hinder

the process.[4] This phenomenon is related to the aggregation of extractant molecules.[3]
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To mitigate third-phase formation, an additive such as DHOA (2,5-dihexyl-3-oxyaniline) can be

used. The addition of DHOA allows for sufficient americium loading of the solvent without the

formation of a third phase.[4]

Troubleshooting Guides
Problem: Low Americium Recovery Yield

Possible Cause Troubleshooting Step

Incomplete Extraction

Optimize the concentration of the extractant and

the acidity of the aqueous phase. For example,

in the AMPPEX process, good extraction is

achieved at 2-3 mol/L nitric acid.[4]

Precipitation of Americium Oxalate

Ensure the final nitric acid and oxalic acid

concentrations are optimized. For instance, an

americium recovery of >99.9% can be achieved

with final concentrations of 0.23 mol/L nitric acid

and 0.1 mol/L oxalic acid.[4]

Degradation of Extraction Resin

Evaluate the radiolytic and chemical stability of

the resin. Consider switching to more robust

resins like TODGA or TEHDGA, which have

shown greater resistance to degradation

compared to m-CMPO.[10][11]

Co-extraction of Impurities

Implement a multi-step separation process. For

example, uranium can be separated first using

TBP, followed by the separation of other

impurities like iron and sodium using a

TODGA/DHOA mixture.[12]

Problem: Poor Separation from Contaminants (e.g., Pu,
U, Fe)
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Possible Cause Troubleshooting Step

Inadequate Separation Technique

Employ a combination of separation methods.

For instance, anion exchange can be used for

plutonium recovery, followed by solvent

extraction with 30% TBP-kerosene for uranium

separation.[12]

Suboptimal Stripping Conditions

Adjust the composition of the stripping solution.

In a CMPO-based extraction, stripping with

0.04M HNO3 + 0.05M NaNO2 can effectively

remove plutonium from the americium-

containing stream.[12]

Contaminant Co-precipitation

In oxalate precipitation, carefully control the pH.

Precipitating americium oxalate at a pH of 2.5 to

2.9 can leave some metallic impurities in the

solution.[13]

Quantitative Data Summary
Table 1: Americium Recovery and Purity in Different Purification Processes
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Process
Key
Reagents

Americium
Recovery

Americium
Purity

Decontamin
ation Factor
(from major
impurities)

Reference

AMPPEX

TODGA,

DHOA,

Oxalic Acid

> 99% > 99% N/A [4]

Three-Step

Solvent

Extraction &

Extraction

Chromatogra

phy

30% TBP,

0.1M TODGA

+ 0.5M

DHOA,

CMPO resin

> 80% ~99% > 3000 [12]

Ion

Exchange,

Solvent

Extraction &

Precipitation

Dowex 1x4,

30% TBP-

kerosene,

Fluoride

Precipitation

~90% N/A N/A [12]

Solid-Liquid

Extraction

with NaBiO3

NaBiO3,

Nitric Acid
97 ± 3% > 90% N/A [14]

Experimental Protocols
Protocol 1: Americium Separation using Solid-Liquid
Extraction with Sodium Bismuthate[14]
This method utilizes sodium bismuthate (NaBiO3) for both the oxidation and separation of

americium from curium.

Column Preparation:

Pack 75 mg of Celite to form a plug in a column.
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On top of the plug, pack 500 mg of a mixture of Celite and NaBiO3 powder (5% NaBiO3

by weight).

Wash the column with 10 mL of 0.1 M nitric acid to acidify the mixture.

Sample Loading:

Load 1.0 mL of the sample containing americium and curium onto the column.

Americium Elution:

Elute the americium with 15 mL of 0.1 M nitric acid.

Curium Elution:

Elute the curium with 15 mL of 2.0 M nitric acid.

Analysis:

Analyze the collected fractions using alpha spectrometry.

Protocol 2: Americium Oxalate Precipitation[4][11]
This protocol describes the precipitation of americium oxalate from a purified americium
nitrate solution.

Feed Preparation:

Start with a purified americium nitrate solution containing 0.25 – 0.3 mol/L nitric acid.

Precipitation:

Add oxalic acid to the americium nitrate solution to precipitate americium oxalate.

Filtration:

Filter the resulting americium oxalate solid. The typical loss of americium to the filtrate is

about 1 mg/L.
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Calcination:

Heat and decompose the americium oxalate solid to convert it to americium oxide.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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